4-methyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C15H17N7/c1-12-2-4-17-15(19-12)21-10-8-20(9-11-21)14-13-3-5-18-22(13)7-6-16-14/h2-7H,8-11H2,1H3
• InChI Key: NPLLKYUWJFQMBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CCN(CC2)C3=NC=CN4C3=CC=N4
• Molecular Formula: C15H17N7
• Molecular Weight: 295.34 g/mol

Description

The compound “4-methyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” belongs to a family of pyrazolo[1,5-a]pyrimidines. These compounds have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology and tunable photophysical properties.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a simpler and greener synthetic methodology. The synthesis of these compounds involves the use of electron-donating groups (EDGs) at position 7 on the fused ring, which improves both the absorption and emission behaviors.

Molecular Structure Analysis

The molecular structure of these compounds is influenced by the presence of electron-donating groups (EDGs) at position 7 on the fused ring. These EDGs favor large absorption/emission intensities as a result of the ICT to/from this ring.

Chemical Reactions Analysis

The chemical reactions involving these compounds are influenced by the presence of electron-donating groups (EDGs) at position 7 on the fused ring. These EDGs favor large absorption/emission intensities.

Physical And Chemical Properties Analysis

These compounds exhibit tunable photophysical properties, going from ε = 3320 M −1 cm −1 and ϕF = 0.01 to ε = 20 593 M −1 cm −1 and ϕF = 0.97. This suggests that they can absorb and emit light at different wavelengths, making them useful for various optical applications.

Scientific Research Applications

4-methyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been used in several scientific research studies, such as those related to cancer, inflammation, and neurological diseases. For example, this compound has been used to develop novel compounds with anti-cancer activity. It has also been used to design compounds with anti-inflammatory and anti-microbial activities. Furthermore, this compound has been used to develop compounds with potential applications in the treatment of neurological diseases, such as Alzheimer’s disease and Parkinson’s disease.

Mechanism of Action

Target of Action

Related pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications . Additionally, some pyrazolo[3,4-d]pyrimidines have been found to inhibit CDK2, a protein kinase involved in cell cycle regulation .

Mode of Action

The pyrazolo[1,5-a]pyrimidines family, to which this compound belongs, has been found to exhibit tunable photophysical properties . This suggests that the compound may interact with its targets by modulating their optical characteristics.

Biochemical Pathways

Given the optical applications of related compounds , it is plausible that this compound may influence pathways related to light absorption and emission in biological systems.

Pharmacokinetics

Related compounds in the pyrazolo[1,5-a]pyrimidines family have been noted for their simpler and greener synthetic methodology, suggesting potential advantages in terms of bioavailability .

Result of Action

Related compounds have been found to exhibit significant cytotoxic activities against certain cell lines , suggesting potential anticancer applications.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the presence of electron-donating groups at certain positions on the fused ring of related compounds has been found to improve both their absorption and emission behaviors . This suggests that the compound’s action may be influenced by the electronic environment in which it is situated.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-methyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine in laboratory experiments is that it is relatively easy to synthesize, and it is relatively stable in solution. Furthermore, this compound is a versatile scaffold for the synthesis of other compounds with potential therapeutic properties. However, there are some limitations associated with the use of this compound in laboratory experiments. For example, it is difficult to control the concentration of this compound in solution, and it is also difficult to control the rate of reaction.

Future Directions

The potential applications of 4-methyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine are vast and varied. In the future, it could be used to develop novel compounds with anti-cancer, anti-inflammatory, and anti-microbial activities. It could also be used to develop compounds with potential applications in the treatment of neurological diseases, such as Alzheimer’s disease and Parkinson’s disease. Furthermore, this compound could be used to develop compounds with potential applications in the treatment of cardiovascular diseases, such as hypertension and atherosclerosis. Finally, this compound could be used to develop compounds with potential applications in the treatment of metabolic diseases, such as diabetes and obesity.

Synthesis Methods

The synthesis of 4-methyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine can be achieved by the reaction of 4-methyl-2-piperazin-1-ylpyrimidine with 4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazine in the presence of an acid catalyst. The reaction is carried out in an inert atmosphere at room temperature. The reaction yields this compound in good yields.

Biochemical Analysis

Biochemical Properties

4-methyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine has been identified as a potential inhibitor of CDK2, a protein kinase that plays a crucial role in cell cycle regulation . The compound interacts with CDK2, inhibiting its activity and thus affecting the cell cycle progression .

Cellular Effects

The effects of this compound on cells have been studied in the context of cancer treatment. The compound has shown cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . It influences cell function by altering cell cycle progression and inducing apoptosis within cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, specifically CDK2 . The compound inhibits CDK2, leading to alterations in cell cycle progression and changes in gene expression .